4-Bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene

• Molecular Formula: C11H10BrF
• Molecular Weight: 241.10 g/mol
• IUPAC Name: 4-bromo-2-(1-cyclopropylethenyl)-1-fluorobenzene
• InChI: InChI=1S/C11H10BrF/c1-7(8-2-3-8)10-6-9(12)4-5-11(10)13/h4-6,8H,1-3H2
• InChI Key: ZNYVBEGMCSAUMM-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1CC1)C2=C(C=CC(=C2)Br)F

Description

4-Bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene is a useful research compound. Its molecular formula is C11H10BrF and its molecular weight is 241.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of methyltriphenylphosphonium bromide (7.142 g, 20 mmol) in toluene (50 ml) was treated with potassium amylate (1.7 M in toluene, 11.76 ml, 20 mmol), and the mixture was stirred at 0° C. for 30 minutes. A solution of (5-bromo-2-fluoro-phenyl)-cyclopropyl-methanone (4.05 g, 17 mmol) in toluene (17 ml) was added and the mixture stirred at room temperature for 2 hours. For the workup, the mixture was extracted with water and ethyl acetate, the organic layer separated, dried and evaporated at reduced pressure. After chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, the 4-bromo-2-(1-cyclopropyl-vinyl)-1-fluoro-benzene was obtained as yellow oil (3.816 g, 95% of theory). Mass (calculated) C11H10BrF [241.102]; (found) [M+H]+=241, [M+2-H]+=243.